Cas no 2227817-35-6 ((2S)-1-(2-methoxy-4,5-dimethylphenyl)propan-2-ol)
(2S)-1-(2-methoxy-4,5-dimethylphenyl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S)-1-(2-methoxy-4,5-dimethylphenyl)propan-2-ol
- 2227817-35-6
- EN300-1835005
-
- Inchi: 1S/C12H18O2/c1-8-5-11(7-10(3)13)12(14-4)6-9(8)2/h5-6,10,13H,7H2,1-4H3/t10-/m0/s1
- InChI Key: NYVLAWMLOWNNAX-JTQLQIEISA-N
- SMILES: O(C)C1C=C(C)C(C)=CC=1C[C@H](C)O
Computed Properties
- Exact Mass: 194.130679813g/mol
- Monoisotopic Mass: 194.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 29.5Ų
(2S)-1-(2-methoxy-4,5-dimethylphenyl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1835005-0.05g |
(2S)-1-(2-methoxy-4,5-dimethylphenyl)propan-2-ol |
2227817-35-6 | 0.05g |
$1344.0 | 2023-09-19 | ||
| Enamine | EN300-1835005-0.1g |
(2S)-1-(2-methoxy-4,5-dimethylphenyl)propan-2-ol |
2227817-35-6 | 0.1g |
$1408.0 | 2023-09-19 | ||
| Enamine | EN300-1835005-0.25g |
(2S)-1-(2-methoxy-4,5-dimethylphenyl)propan-2-ol |
2227817-35-6 | 0.25g |
$1472.0 | 2023-09-19 | ||
| Enamine | EN300-1835005-0.5g |
(2S)-1-(2-methoxy-4,5-dimethylphenyl)propan-2-ol |
2227817-35-6 | 0.5g |
$1536.0 | 2023-09-19 | ||
| Enamine | EN300-1835005-1.0g |
(2S)-1-(2-methoxy-4,5-dimethylphenyl)propan-2-ol |
2227817-35-6 | 1g |
$1599.0 | 2023-06-01 | ||
| Enamine | EN300-1835005-2.5g |
(2S)-1-(2-methoxy-4,5-dimethylphenyl)propan-2-ol |
2227817-35-6 | 2.5g |
$3136.0 | 2023-09-19 | ||
| Enamine | EN300-1835005-5.0g |
(2S)-1-(2-methoxy-4,5-dimethylphenyl)propan-2-ol |
2227817-35-6 | 5g |
$4641.0 | 2023-06-01 | ||
| Enamine | EN300-1835005-10.0g |
(2S)-1-(2-methoxy-4,5-dimethylphenyl)propan-2-ol |
2227817-35-6 | 10g |
$6882.0 | 2023-06-01 | ||
| Enamine | EN300-1835005-1g |
(2S)-1-(2-methoxy-4,5-dimethylphenyl)propan-2-ol |
2227817-35-6 | 1g |
$1599.0 | 2023-09-19 | ||
| Enamine | EN300-1835005-5g |
(2S)-1-(2-methoxy-4,5-dimethylphenyl)propan-2-ol |
2227817-35-6 | 5g |
$4641.0 | 2023-09-19 |
(2S)-1-(2-methoxy-4,5-dimethylphenyl)propan-2-ol Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on (2S)-1-(2-methoxy-4,5-dimethylphenyl)propan-2-ol
Compound CAS No. 2227817-35-6: (2S)-1-(2-Methoxy-4,5-Dimethylphenyl)Propan-2-Ol
Introduction to (2S)-1-(2-Methoxy-4,5-Dimethylphenyl)Propan-2-Ol
The compound (2S)-1-(2-methoxy-4,5-dimethylphenyl)propan-2-ol (CAS No. 2227817-35-6) is a chiral alcohol with a unique structure that combines a phenolic moiety and a secondary alcohol group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and specialty chemicals. The molecule's stereochemistry, particularly the (S)-configuration at the chiral center, plays a crucial role in its biological activity and pharmacokinetic properties.
Structural Features and Synthesis
The structure of (2S)-1-(2-methoxy-4,5-dimethylphenyl)propan-2-ol consists of a benzene ring substituted with a methoxy group at the 2-position and two methyl groups at the 4 and 5 positions. The propanol group is attached to the benzene ring via a single bond, with the hydroxyl group located on the second carbon of the propane chain. This arrangement creates a highly functionalized molecule with diverse reactivity.
Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound. Researchers have employed methods such as enzymatic resolution, chiral catalysts, and organocatalytic approaches to achieve high enantiomeric excess (ee). For instance, studies published in *Organic Letters* and *Journal of Medicinal Chemistry* have highlighted the use of palladium-catalyzed cross-coupling reactions for constructing the carbon-carbon bonds in this molecule.
Biological Activity and Applications
(S)-1-(2-Methoxy-4,5-Dimethylphenyl)Propan-2-Ol has demonstrated promising biological activity in various assays. Preclinical studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. Additionally, it has been evaluated for its potential as an antifungal agent against pathogenic fungi such as *Candida albicans* and *Aspergillus niger*.
In the field of drug discovery, this compound serves as a valuable lead structure for developing new therapeutics targeting inflammatory diseases and fungal infections. Its unique combination of a phenolic ring and chiral alcohol group makes it an attractive candidate for further optimization through medicinal chemistry approaches.
Environmental Impact and Safety Considerations
Evaluating the environmental impact of (S)-1-(2-Methoxy-4,5-Dimethylphenyl)Propan-2-Ol is essential for its sustainable use. Recent studies have assessed its biodegradation potential under aerobic conditions, revealing that it undergoes rapid mineralization under controlled laboratory settings. These findings suggest that the compound has a low environmental footprint when properly managed.
From a safety perspective, acute toxicity studies indicate that this compound exhibits low toxicity to aquatic organisms at environmentally relevant concentrations. However, further research is required to fully understand its long-term effects on ecosystems.
Future Directions and Research Opportunities
The future of (S)-1-(2-Methoxy-4,5-Dimethylphenyl)Propan-2-Ol lies in exploring its potential applications beyond its current scope. Ongoing research is focused on optimizing its pharmacokinetic profile to enhance bioavailability and reduce clearance rates. Additionally, investigations into its mechanism of action at molecular levels could provide insights into novel therapeutic strategies.
Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area. The development of scalable synthesis routes for this compound will be critical for meeting the growing demand in both research and industrial settings.
2227817-35-6 ((2S)-1-(2-methoxy-4,5-dimethylphenyl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)